4-bromo-N-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-bromo-N-[2-(2,3-dihydroindol-1-yl)-2-thiophen-2-ylethyl]benzenesulfonamide
• InChI: InChI=1S/C20H19BrN2O2S2/c21-16-7-9-17(10-8-16)27(24,25)22-14-19(20-6-3-13-26-20)23-12-11-15-4-1-2-5-18(15)23/h1-10,13,19,22H,11-12,14H2
• InChI Key: RJVNTPBVKVJJKA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(CNS(=O)(=O)C3=CC=C(C=C3)Br)C4=CC=CS4
• Molecular Formula: C20H19BrN2O2S2
• Molecular Weight: 463.4 g/mol

Description

4-bromo-N-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)benzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

• Photodynamic Therapy and Cancer Treatment :

  • A study by Pişkin, Canpolat, and Öztürk (2020) explored zinc phthalocyanine derivatives substituted with benzenesulfonamide groups, which exhibited high singlet oxygen quantum yield. These properties make them potential photosensitizers for photodynamic therapy, a method used in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

• Drug Development and HIV-1 Infection Prevention :

  • Cheng De-ju (2015) investigated the synthesis and structural characterization of methylbenzenesulfonamide CCR5 antagonists, highlighting their potential as targeting preparations in preventing human HIV-1 infection (Cheng De-ju, 2015).

• Antimicrobial and Anti-inflammatory Agents :

  • A study by Bekhit et al. (2008) synthesized pyrazolyl benzenesulfonamide derivatives showing significant anti-inflammatory and antimicrobial activities. These compounds also displayed selective inhibitory activity towards COX-2 enzyme, making them potential candidates for treating related conditions (Bekhit et al., 2008).

• Photophysicochemical Properties for Photocatalytic Applications :

  • Gülen Atiye Öncül, Öztürk, and Pişkin (2021) synthesized and characterized zinc(II) phthalocyanine with new benzenesulfonamide derivative substituents. Their properties suggest potential for photocatalytic applications (Gülen Atiye Öncül, Öztürk, & Pişkin, 2021).

• Anticancer and Anti-HCV Agents :

  • Küçükgüzel et al. (2013) synthesized novel benzenesulfonamides with evaluation for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These compounds could be developed into therapeutic agents due to their promising activities (Küçükgüzel et al., 2013).

• Antihyperglycemic Activity :

  • Eissa (2013) reported on the synthesis of isoindoline-1,3-dione analogues bearing aryl sulfonylurea moieties. Some of these compounds were identified as active antihyperglycemic agents, showing potential for development into antidiabetic drugs (Eissa, 2013).